Cas no 2034527-23-4 (3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one)

• Product Name: 3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one
• CAS No: 2034527-23-4
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5335197
• Update Time: 2025-06-07

3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one
• 3-[3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl]-1-methylpyridin-2-one

• Inchi： 1S/C16H23N3O3/c1-17-7-3-4-14(15(17)20)16(21)19-10-12(11-19)18-8-5-13(22-2)6-9-18/h3-4,7,12-13H,5-6,8-11H2,1-2H3
• InChI Key： RNSJFVSBYKEHOB-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CN(C(C2=CC=CN(C)C2=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 515
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1

Additional information on 3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one

Introduction to 3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one (CAS No. 2034527-23-4)

3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2034527-23-4, belongs to a class of molecules that exhibit promising biological activity. Its molecular structure incorporates several key functional groups, including a piperidine moiety and an azetidine ring, which are known to contribute to its pharmacological properties.

The compound’s structure is characterized by a central pyridinone ring substituted with a 3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl group. This arrangement suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development. The presence of the methoxy group on the piperidine ring enhances its solubility and metabolic stability, which are critical factors in the design of effective pharmaceutical agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases and other enzymes, which could make it a useful tool in the development of novel therapeutic strategies.

The synthesis of CAS No. 2034527-23-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been instrumental in achieving the desired molecular architecture. These synthetic approaches not only highlight the compound’s complexity but also underscore the expertise required to produce it on an industrial scale.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By modifying specific regions of its molecule, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, the azetidine ring can be functionalized to enhance binding affinity to particular protein targets, while the pyridinone moiety can be adjusted to improve pharmacokinetic properties.

The pharmacological profile of 3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one has been explored through both in vitro and in vivo studies. In cell-based assays, the compound has demonstrated ability to modulate signaling pathways relevant to cancer cell proliferation and survival. Additionally, animal models have provided insights into its potential therapeutic effects on neurological disorders, suggesting that it may have applications beyond oncology.

The development of this compound aligns with current trends in medicinal chemistry, where there is a strong emphasis on creating molecules that are both biologically active and pharmacologically favorable. The integration of computational methods, such as molecular docking and virtual screening, has accelerated the process of identifying promising candidates like this one. These computational tools allow researchers to predict how different molecular structures will interact with biological targets, thereby reducing the time and cost associated with traditional screening methods.

The future prospects for CAS No. 2034527-23-4 are promising, with ongoing research aimed at optimizing its chemical properties and evaluating its safety profile in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments.

In conclusion, 3-(3-(4-methoxypiperidin-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis, pharmacological properties, and future prospects highlight its importance as a candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds such as this one will undoubtedly contribute to improving human health and well-being.